BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Amino-5-(diethylamino)toluene
Monohydrochloride safety and handling
procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Amino-5-(diethylamino)toluene
Compound Name:
Monohydrochloride

Cat. No.: B145706

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-(diethylamino)toluene
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for 2-Amino-5-
(diethylamino)toluene Monohydrochloride (CAS No: 2051-79-8). Adherence to these
guidelines is crucial to ensure personal safety and minimize environmental impact in a research
and development setting.

Chemical Identification and Properties

This section outlines the key physical and chemical properties of 2-Amino-5-
(diethylamino)toluene Monohydrochloride.
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Property Value
4-(Diethylamino)-o-toluidine Monohydrochloride,
Synonyms 2-Methyl-4-(diethylamino)aniline
Monohydrochloride[1]
CAS Number 2051-79-8[2][3]

Molecular Formula

C11H1sN2-HCI[2]

Molecular Weight 214.74 g/mol [2]

Appearance White to brown powder or crystals[2]
Purity >98.0% (T)(HPLC)[2]

Melting Point 250 °C (decomposes)[3]

Storage Temperature

Ambient (>5 °C)[3]

Hazard Identification and Classification

2-Amino-5-(diethylamino)toluene Monohydrochloride is classified as a hazardous

substance. The following table summarizes its GHS classification.[4]

Hazard Class Category Hazard Statement
. H301: Toxic if swallowed[1][4]
Acute Toxicity, Oral 3
[5]
) o H319: Causes serious eye
Serious Eye Irritation 2 o
irritation[4]
) o H317: May cause an allergic
Skin Sensitization 1 ) )
skin reaction[1][4][5]
i H400: Very toxic to aquatic
Acute Aquatic Hazard 1 ]
life[4]
i . H410: Very toxic to aquatic life
Chronic Aquatic Hazard 1

with long lasting effects[1][4][5]
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Signal Word: Danger[4]

Hazard Pictograms:

o Skull and crossbones (Acute toxicity)

o Exclamation mark (Eye irritation, Skin sensitization)
e Environment (Aquatic toxicity)

Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, appropriate personal protective equipment
must be worn at all times.

Recommended PPE
PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[4]

Chemical-resistant gloves (e.qg., nitrile,
) neoprene). Breakthrough time and glove
Hand Protection ] ]
thickness should be considered based on the

duration and nature of the handling.[4]

Laboratory coat, long pants, and closed-toe
Skin and Body Protection shoes. For tasks with a higher risk of exposure,

consider additional protective clothing.[4]

For operations that may generate dust or
Respiratory Protection aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter.[4]

PPE Selection and Use Workflow
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[4]
¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.[4]
o Avoid Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

e Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work
area.

o Spills: In case of a spill, avoid dust generation.[4] Collect spillage and dispose of it as
hazardous waste.[1]

Storage

o Container: Keep in a tightly closed container.
» Conditions: Store in a cool, dry, and well-ventilated area.
» Incompatibilities: Keep away from strong oxidizing agents.

o Security: Store in a locked cabinet or area accessible only to authorized personnel.
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Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

IF SWALLOWED: Immediately call a POISON

Ingestion o )
CENTER or doctor/physician. Rinse mouth.[1][4]
IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. If you feel

unwell, get medical advice/attention.[4]

IF ON SKIN: Wash with plenty of soap and
) water. If skin irritation or a rash occurs, get
Skin Contact
medical advice/attention. Take off contaminated

clothing and wash it before reuse.

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, and hydrogen
chloride gas.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Emergency Response Flowchart
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Exposure Incident

Spill or Release

Assess the Situation
(Is it safe to approach?)

f Exposure If Spill
4 N [ . N
Exposure Response Spill Response
Remove from Exposure Source Evacuate Immediate Area
Administer First Aid .
(See Table 5.1) Don Appropriate PPE
Seek Immediate Medical Attention Contain Sp'”.
(Prevent spreading)
o / l
Clean Up Spill
(Avoid dust generation)
Dispose of Waste as Hazardous
- /

Click to download full resolution via product page

Caption: Flowchart for emergency response to an exposure or spill incident.

Disposal Considerations
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Dispose of 2-Amino-5-(diethylamino)toluene Monohydrochloride and its containers in
accordance with local, regional, and national regulations.

e Waste Product: This material should be considered hazardous waste. Do not allow it to enter
drains or waterways.[4]

o Contaminated Packaging: Contaminated packaging should be treated as hazardous waste
and disposed of accordingly.

Logical Relationship for Hazard Mitigation

The following diagram illustrates the relationship between hazard identification, risk
assessment, and control measures.

Hazard Identification

Acute Oral Toxicity Skin Sensitization Eye Irritation Aquatic Toxicity
(H301) (H317) r (H319) (H410)

Risk Assessment

Control Measure:

\ \

Engineering Controls Personal Protective Equipment Administrative Controls Py s Bisaes]
(Fume Hood) (Gloves, Goggles, Lab Coat) (SOPs, Training) P P

Click to download full resolution via product page
Caption: Logical relationship between hazard identification and mitigation strategies.

This technical guide is intended to provide a framework for the safe handling of 2-Amino-5-
(diethylamino)toluene Monohydrochloride. It is not a substitute for a thorough risk
assessment and the implementation of specific standard operating procedures for your
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laboratory and experimental protocols. Always consult the most up-to-date Safety Data Sheet
(SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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